N-(2,4-difluorophenyl)-6-(methylthio)benzo[d]thiazol-2-amine

• IUPAC Name: N-(2,4-difluorophenyl)-6-methylsulfanyl-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C14H10F2N2S2/c1-19-9-3-5-12-13(7-9)20-14(18-12)17-11-4-2-8(15)6-10(11)16/h2-7H,1H3,(H,17,18)
• InChI Key: LDWDIQKWQBPGPI-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC2=C(C=C1)N=C(S2)NC3=C(C=C(C=C3)F)F
• Molecular Formula: C14H10F2N2S2
• Molecular Weight: 308.4 g/mol

Description

A series of novel triazole linked N-(pyrimidin-2yl)benzo[d]thiazol-2-amine were synthesized and evaluated for anticancer activity against breast (MCF-7), lung (A549) and skin (A375) cancer cell lines.

Synthesis Analysis

The synthesis of similar compounds involves a catalyst-free microwave-assisted procedure. The transformation provided rapid access to functionalized benzo[d]imidazo[2,1-b]thiazoles from 2-aminobenzothiazole.

Molecular Structure Analysis

The molecular structure of similar compounds was analyzed using absorption spectroscopy.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds were analyzed using a catalyst-free microwave-assisted procedure.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds were analyzed using spectroscopic analyses and agarose-gel electrophoresis assays.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of N-(2,4-difluorophenyl)-6-(methylthio)benzo[d]thiazol-2-amine, also known as N-(2,4-difluorophenyl)-6-(methylsulfanyl)-1,3-benzothiazol-2-amine:

Anticancer Research

This compound has shown potential in anticancer research due to its ability to inhibit key signaling pathways involved in cancer cell proliferation and survival. . .

Antimicrobial Activity

N-(2,4-difluorophenyl)-6-(methylthio)benzo[d]thiazol-2-amine has been investigated for its antimicrobial properties. It has shown effectiveness against a range of bacterial and fungal pathogens. .

Neuroprotective Effects

Research has explored the neuroprotective effects of this compound, particularly in the context of neurodegenerative diseases. .

Anti-inflammatory Applications

The compound has demonstrated significant anti-inflammatory properties. .

Antioxidant Properties

Studies have shown that N-(2,4-difluorophenyl)-6-(methylthio)benzo[d]thiazol-2-amine possesses strong antioxidant properties. .

Enzyme Inhibition

This compound has been studied for its ability to inhibit various enzymes that are involved in disease processes. .

Drug Development

Due to its diverse biological activities, N-(2,4-difluorophenyl)-6-(methylthio)benzo[d]thiazol-2-amine is being explored as a lead compound in drug development. .

Agricultural Applications

In addition to its medical applications, this compound has potential uses in agriculture. .

These diverse applications highlight the significant potential of N-(2,4-difluorophenyl)-6-(methylthio)benzo[d]thiazol-2-amine in various fields of scientific research.

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Mechanism of Action

Mode of Action

The compound interacts with its target, topoisomerase I, through a process known as DNA intercalation . This interaction inhibits the function of topoisomerase I, leading to changes in DNA supercoiling .

Result of Action

The result of the compound’s action is the inhibition of topoisomerase I, leading to disruption of DNA replication and transcription . This can cause cell cycle arrest and apoptosis , particularly in cancer cells . The compound has shown potent cytotoxicity against various human cancer cell lines .

Future Directions

The future directions of research on similar compounds involve further biological studies.